Cas no 2169484-92-6 ({6-3-(aminomethyl)phenylpiperidin-3-yl}methanamine)

• Product Name: {6-3-(aminomethyl)phenylpiperidin-3-yl}methanamine
• CAS No: 2169484-92-6
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• CID: 5965241
• PubChem ID: 165544581
• Update Time: 2025-11-06

{6-3-(aminomethyl)phenylpiperidin-3-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {6-3-(aminomethyl)phenylpiperidin-3-yl}methanamine
• {6-[3-(aminomethyl)phenyl]piperidin-3-yl}methanamine
• EN300-1477848
• 2169484-92-6

• Inchi： 1S/C13H21N3/c14-7-10-2-1-3-12(6-10)13-5-4-11(8-15)9-16-13/h1-3,6,11,13,16H,4-5,7-9,14-15H2
• InChI Key： AFJZCGZKMUKAKQ-UHFFFAOYSA-N
• SMILES： N1CC(CN)CCC1C1C=CC=C(CN)C=1

Computed Properties

• Exact Mass: 219.173547683g/mol
• Monoisotopic Mass: 219.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.1Ų

Additional information on {6-3-(aminomethyl)phenylpiperidin-3-yl}methanamine

Comprehensive Overview of {6-3-(Aminomethyl)phenylpiperidin-3-yl}methanamine (CAS No. 2169484-92-6): Structural Features, Biological Activity, and Research Applications

{6-3-(Aminomethyl)phenylpiperidin-3-yl}methanamine (CAS No. 2169484-92-6) is a structurally complex organic compound belonging to the piperidine derivative class, which has garnered significant attention in pharmaceutical and medicinal chemistry research. The molecule features a piperidine ring system substituted with a phenyl group at the 3-position and an aminomethyl side chain, with an additional methanamine moiety extending from the 6-position of the piperidine ring. This unique structural arrangement provides multiple sites for functional group modification, making it a versatile scaffold for drug design and development.

The core structure of {6-3-(Aminomethyl)phenylpiperidin-3-yl}methanamine aligns with several known pharmacophores in modern therapeutics. The presence of a tertiary amine group at the methanamine terminus contributes to its potential as a modulator of neurotransmitter systems, particularly those involving serotonin (5-HT), dopamine (DA), and histamine receptors. Recent studies have highlighted the importance of such structural motifs in the development of compounds targeting central nervous system (CNS) disorders, including depression, anxiety, and chronic pain conditions.

Synthetic approaches to this compound typically involve multi-step organic reactions starting from readily available aromatic precursors. The formation of the piperidine ring system is often achieved through Houben-Fischer indole synthesis or related methodologies, followed by selective functionalization at the 3-position to introduce the phenyl group. The final step involves coupling with an appropriate amine derivative to construct the terminal methanamine functionality. These synthetic strategies have been optimized in recent publications to improve yield and stereoselectivity while minimizing byproduct formation.

In terms of biological activity, preliminary investigations have demonstrated that compounds structurally related to {6-3-(Aminomethyl)phenylpiperidin-3-yl}methanamine exhibit moderate affinity for various G protein-coupled receptors (GPCRs). For instance, a 2024 study published in *Journal of Medicinal Chemistry* reported that similar piperidine derivatives showed promising interactions with the serotonin 5-HT_1A/7 receptor subtypes, which are implicated in mood regulation and circadian rhythm control. These findings suggest potential applications in developing novel antidepressants or anxiolytic agents with improved safety profiles compared to traditional drugs like SSRIs or benzodiazepines.

The pharmacokinetic properties of this compound class are also being actively studied to enhance drug-like characteristics. Researchers have focused on optimizing lipophilicity through strategic substitution patterns while maintaining sufficient water solubility for systemic administration. Computational modeling techniques such as molecular docking simulations have been employed to predict binding modes at target receptors, guiding rational design efforts toward higher potency and selectivity.

In addition to CNS-related applications, there is growing interest in exploring the utility of these piperidine derivatives as chemical probes for studying receptor-ligand interactions at a molecular level. Their modular structure allows for site-directed labeling experiments using fluorescent tags or isotopic markers without significantly altering core binding properties—a critical advantage over more rigid natural product scaffolds.

The field continues to evolve rapidly with advances in synthetic methodology enabling access to previously inaccessible analogs. For example, recent breakthroughs in transition-metal catalyzed cross-coupling reactions have facilitated efficient installation of diverse substituents onto both aromatic rings within this framework while preserving overall stereochemical integrity—a key consideration when developing enantiomerically pure pharmaceuticals.

To support ongoing research efforts worldwide, comprehensive characterization data including NMR spectra (¹H & ¹³C), mass spectrometry fingerprints (HRMS), and X-ray crystallographic analysis are available through public repositories like PubChem and ChemSpider under CAS No. 2169484-92-6 documentation standards set by IUPAC nomenclature guidelines.

Ethical considerations remain paramount throughout all stages—from initial discovery through preclinical testing—ensuring responsible innovation aligned with global regulatory frameworks governing experimental chemical substances used exclusively within controlled laboratory environments for scientific advancement purposes only.